Cas no 366-04-1 (3-(Trifluoromethyl)biphenyl)

• Product Name: 3-(Trifluoromethyl)biphenyl
• CAS No: 366-04-1
• MF: C₁₃H₉F₃
• MW: 222.205774068832
• MDL: MFCD03426089
• CID: 293991
• PubChem ID: 3801100
• Update Time: 2025-11-06

3-(Trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3-(trifluoromethyl)-
• 1-phenyl-3-(trifluoromethyl)benzene
• 3-(Trifluoromethyl)-1,1'-biphenyl
• 3-(Trifluoromethyl)biphenyl
• 3-trifluoromethyl-1,1'-biphenyl
• IEEZJIBNKVIUBD-UHFFFAOYSA-N
• DTXSID20396619
• A823311
• 3-Trifluoromethylbiphenyl
• C13H9F3
• 3-(Trifluoromethyl)biphenyl,
• MFCD03426089
• SCHEMBL307920
• 366-04-1
• AKOS015852751
• FT-0703558

• MDL： MFCD03426089
• Inchi： 1S/C13H9F3/c14-13(15,16)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• InChI Key： IEEZJIBNKVIUBD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 222.06600
• Monoisotopic Mass: 222.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.18
• Boiling Point: 271°Cat760mmHg
• Flash Point: 102.4°C
• Refractive Index: 1.504
• PSA: 0.00000
• LogP: 4.37240

3-(Trifluoromethyl)biphenyl Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(Trifluoromethyl)biphenyl

Recent Advances in the Study of 3-(Trifluoromethyl)biphenyl (CAS: 366-04-1) in Chemical Biology and Pharmaceutical Research

3-(Trifluoromethyl)biphenyl (CAS: 366-04-1) is a fluorinated aromatic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. The trifluoromethyl group (-CF3) enhances the compound's metabolic stability, lipophilicity, and bioavailability, making it a valuable scaffold in drug discovery. Recent studies have explored its role in the development of novel bioactive molecules, particularly in the context of enzyme inhibition, receptor modulation, and as a building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-(Trifluoromethyl)biphenyl as a key intermediate in the synthesis of selective COX-2 inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study highlighted the compound's ability to fine-tune electronic and steric properties, which is critical for optimizing drug-target interactions.

In another recent development, 3-(Trifluoromethyl)biphenyl has been employed in the design of small-molecule modulators of G-protein-coupled receptors (GPCRs). A 2024 paper in ACS Chemical Biology reported that fluorinated biphenyl derivatives, including 3-(Trifluoromethyl)biphenyl, could effectively modulate the activity of adenosine A2A receptors, which are implicated in neurodegenerative diseases. The study utilized computational docking and molecular dynamics simulations to elucidate the binding mechanisms, providing insights into structure-activity relationships (SAR).

Furthermore, the compound's utility extends to agrochemical research. A 2023 study in Pest Management Science explored its incorporation into next-generation herbicides. The trifluoromethyl group was found to enhance the herbicidal activity by improving membrane permeability and resistance to metabolic degradation. This research underscores the versatility of 3-(Trifluoromethyl)biphenyl across diverse applications beyond pharmaceuticals.

Despite these advancements, challenges remain in the large-scale synthesis and environmental impact of fluorinated compounds. Recent efforts have focused on developing greener synthetic routes for 3-(Trifluoromethyl)biphenyl, such as catalytic fluorination methods that minimize waste and energy consumption. A 2024 review in Green Chemistry summarized these innovations, emphasizing the need for sustainable practices in fluorochemical production.

In conclusion, 3-(Trifluoromethyl)biphenyl (CAS: 366-04-1) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemical development, and materials science, driven by its unique fluorinated architecture. Future research is expected to further exploit its potential, particularly in targeted therapies and sustainable chemistry.